Cas no 62071-03-8 (12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester)

12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester structure
62071-03-8 structure
Product Name:12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester
CAS No:62071-03-8
MF:C19H36O4
MW:328.486746788025
CID:459118
PubChem ID:71390254
Update Time:2025-04-19

12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 12-Octadecenoic acid, 9,10-dihydroxy-, methyl ester
    • methyl 9,10-dihydroxyoctadec-12-enoate
    • DTXSID50812175
    • 62071-03-8
    • Inchi: 1S/C19H36O4/c1-3-4-5-6-8-11-14-17(20)18(21)15-12-9-7-10-13-16-19(22)23-2/h8,11,17-18,20-21H,3-7,9-10,12-16H2,1-2H3
    • InChI Key: DKSMCLRMTSUEHR-UHFFFAOYSA-N
    • SMILES: OC(C(CC=CCCCCC)O)CCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 328.26148
  • Monoisotopic Mass: 328.26135963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.9
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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